Cas no 1261896-79-0 (5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol)

• Product Name: 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol
• CAS No: 1261896-79-0
• MF: C₁₃H₁₁FO₃
• MW: 234.223047494888
• MDL: MFCD18315057
• CID: 2761965
• PubChem ID: 53220799
• Update Time: 2025-06-08

5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 1261896-79-0
• MFCD18315057
• 5-(5-FLUORO-2-HYDROXYPHENYL)-2-METHOXYPHENOL
• DTXSID70685505
• 5-Fluoro-4'-methoxy[1,1'-biphenyl]-2,3'-diol
• 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, 95%
• 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol

• MDL： MFCD18315057
• Inchi： 1S/C13H11FO3/c1-17-13-5-2-8(6-12(13)16)10-7-9(14)3-4-11(10)15/h2-7,15-16H,1H3
• InChI Key： PRZQPMJPZAONPP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=CC(=C(C=1)O)OC)O

Computed Properties

• Exact Mass: 234.06922237Da
• Monoisotopic Mass: 234.06922237Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 49.7Ų

Additional information on 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol

Introduction to 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol (CAS No. 1261896-79-0)

5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1261896-79-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural motif with both fluoro and methoxy substituents, exhibits promising biological activities that make it a valuable candidate for further investigation in drug discovery and development.

The molecular structure of 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol consists of a benzene ring substituted with a hydroxyl group at the 2-position and a methoxy group at the 4-position, while another benzene ring is connected at the 5-position of the first ring through a fluoro-substituted phenyl group. This distinctive arrangement contributes to its distinct chemical properties and potential pharmacological effects.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing fluoro and hydroxyl functional groups. The presence of a fluoro atom can significantly enhance the metabolic stability and binding affinity of molecules, making them more suitable for therapeutic applications. Similarly, hydroxyl groups are known to participate in hydrogen bonding interactions, which can be crucial for the binding of drugs to biological targets.

5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol has been studied for its potential role in various therapeutic areas. One of the most notable areas of research is its application in anti-inflammatory and antioxidant therapies. The compound has shown promising activity in preclinical studies, where it demonstrated the ability to modulate inflammatory pathways and reduce oxidative stress. These effects are attributed to its ability to interact with specific enzymes and receptors involved in inflammation and oxidative processes.

Furthermore, the structural features of 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol make it an attractive scaffold for further derivatization and optimization. Researchers have been exploring modifications to enhance its bioavailability, potency, and selectivity. For instance, structural analogs with varying substituents have been synthesized to evaluate their effects on pharmacokinetic properties and target specificity.

The synthesis of 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the fluoro group, in particular, necessitates specialized synthetic methodologies to ensure high yield and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of carbon-fluorine bonds, which are known for their stability and resistance to metabolic degradation.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol. Molecular modeling studies have provided insights into its interaction with biological targets, helping researchers predict potential drug-like properties such as solubility, permeability, and binding affinity. These computational approaches complement experimental work by allowing rapid screening of virtual libraries of compounds.

In clinical settings, 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol is being evaluated as a potential therapeutic agent for various diseases. Its anti-inflammatory properties have led to investigations into its use for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its antioxidant activity suggests possible applications in neurodegenerative diseases where oxidative stress plays a significant role.

The safety profile of 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol is another critical aspect that has been thoroughly examined. Preclinical toxicology studies have assessed its acute and chronic toxicity, as well as potential side effects. These studies have generally shown that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

As research continues to evolve, new applications for 5-(5-Fluoro-2-hydroxyphenyl)-2-methoxyphenol are likely to emerge. The growing understanding of its mechanisms of action and interactions with biological systems will drive further innovation in drug development. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into tangible therapeutic benefits for patients worldwide.